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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Ugilec 141, a commercial mixture of tetrachlorobenzyltoluenes (TCBTs), emerged in the 1980s

as a substitute for polychlorinated biphenyls (PCBs) in various industrial applications.[1]

Marketed for its similar physicochemical properties to PCBs, it was primarily used as a

dielectric fluid in transformers and capacitors and as a fire-resistant hydraulic fluid, particularly

in the mining industry. However, growing concerns over its toxicological profile, which mirrors

that of PCBs, led to significant regulatory restrictions and bans in the early 1990s. This

technical guide provides a comprehensive overview of Ugilec 141, detailing its chemical

identity, historical use, production, and environmental presence, along with relevant

experimental protocols for its analysis and toxicological assessment.

Chemical and Physical Properties
Ugilec 141 is not a single compound but a complex mixture of isomers of

tetrachlorobenzyltoluene. Its properties made it a suitable replacement for PCBs in applications

requiring high thermal stability and electrical insulation.
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Property Value Reference

Chemical Name Tetrachlorobenzyltoluene [1]

Synonyms Ugilec 141, TCBT [1]

CAS Number 76253-60-6 [1]

Molecular Formula C₁₄H₁₂Cl₄ [1]

Molecular Weight 320.06 g/mol [1]

Appearance Oily liquid

Water Solubility Very low

Log Kow (octanol-water

partition coefficient)

High (indicating a tendency to

bioaccumulate)

Historical Use and Production
The primary application of Ugilec 141 was as a dielectric fluid in electrical equipment and as a

fire-resistant hydraulic fluid. Its production and use were concentrated in Europe, with

significant consumption in countries like Germany for mining applications.

Application Industry Reported Use

Dielectric Fluid Electrical Transformers, Capacitors

Hydraulic Fluid Mining, Industrial Fire-resistant applications

Historical production data is limited, but reports indicate that approximately 1,500 tons of

Ugilec 141 were used annually in the German mining industry since 1980.[1]

Synthesis of Tetrachlorobenzyltoluenes (Ugilec 141)
While specific proprietary manufacturing processes for Ugilec 141 are not publicly detailed, the

synthesis of tetrachlorobenzyltoluenes can be inferred from established organochlorine

chemistry, likely involving a Friedel-Crafts alkylation reaction. This process would involve the

reaction of a chlorinated benzyl chloride derivative with toluene in the presence of a Lewis acid
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catalyst, such as ferric chloride or aluminum chloride. The degree of chlorination of the

reactants would determine the final composition of the TCBT mixture.

Chlorinated
Benzyl Chloride

Reaction VesselToluene

Lewis Acid Catalyst
(e.g., FeCl3, AlCl3)

Ugilec 141
(Tetrachlorobenzyltoluene

mixture)

Byproducts
(e.g., HCl)

Click to download full resolution via product page

Proposed synthesis pathway for Ugilec 141.

Environmental Fate and Toxicology
The chemical stability and lipophilic nature of Ugilec 141 contribute to its persistence in the

environment and its potential for bioaccumulation in organisms, similar to PCBs. Toxicological

studies have indicated that Ugilec 141 can elicit a range of adverse health effects.

Environmental Concentrations
Quantitative data on the concentration of Ugilec 141 in various environmental matrices is

scarce due to its relatively short period of widespread use and subsequent bans. However,

given its persistence, it is plausible that measurable levels may still be present in localized

areas of historical use and disposal. Further research and monitoring are required to fully

assess the extent of environmental contamination.
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Matrix Concentration Range Location/Study

Soil Not available

Water Not available

Sediment Not available

Biota Not available

Experimental Protocols
Analysis of Ugilec 141 in Environmental Samples
The analysis of tetrachlorobenzyltoluenes in environmental matrices typically involves solvent

extraction, cleanup, and instrumental analysis, most commonly by gas chromatography

coupled with mass spectrometry (GC/MS).

1. Sample Preparation (Soil/Sediment):

Extraction: Soxhlet extraction or accelerated solvent extraction (ASE) with a non-polar

solvent such as hexane or a mixture of hexane and dichloromethane.

Cleanup: The extract is concentrated and cleaned to remove interfering compounds. This

can be achieved using column chromatography with adsorbents like Florisil or silica gel. Gel

permeation chromatography (GPC) may also be used to remove high-molecular-weight

interferences.

2. Instrumental Analysis (GC/MS):

Gas Chromatograph (GC): Equipped with a capillary column suitable for separating

chlorinated aromatic compounds (e.g., DB-5ms).

Mass Spectrometer (MS): Operated in electron ionization (EI) mode with selected ion

monitoring (SIM) for enhanced sensitivity and selectivity. Specific ions characteristic of

TCBTs are monitored for quantification.
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Workflow for the analysis of Ugilec 141 in solid matrices.

Acute Oral Toxicity Assessment
Toxicological evaluation of Ugilec 141 can be conducted following established guidelines, such

as those provided by the Organisation for Economic Co-operation and Development (OECD).

The OECD Test Guideline 423 (Acute Toxic Class Method) is a suitable protocol for

determining the acute oral toxicity.

1. Principle:

A stepwise procedure is used with a limited number of animals at each step. The outcome of

each step (mortality or survival) determines the next step.

2. Animal Model:

Typically, rats are used. Animals are housed under controlled conditions.

3. Dose Administration:

The test substance is administered orally by gavage. Dosing is initiated at a level expected

to cause some toxicity.

4. Observation:

Animals are observed for signs of toxicity and mortality for at least 14 days. Body weight is

recorded weekly.

5. Endpoint:

The method allows for the classification of the substance into a toxicity class based on the

observed mortality at different dose levels.
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Logical workflow for OECD Test Guideline 423.

Conclusion
Ugilec 141 serves as a significant case study in the development and subsequent regulation of

chemical substitutes for hazardous substances. While its use was short-lived, its persistence

and toxicological properties underscore the importance of thorough environmental and health

assessments prior to the widespread industrial adoption of new chemicals. The methodologies

outlined in this guide provide a framework for the continued monitoring and risk assessment of

Ugilec 141 and other structurally similar compounds. Further research is critically needed to
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quantify the extent of its environmental legacy and to fully understand its long-term

toxicological implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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